3-[(4-methylbenzyl)sulfanyl]-1-(2-methylphenyl)-6,7-dihydro-5H-cyclopenta[c]pyridine-4-carbonitrile

• IUPAC Name: 1-(2-methylphenyl)-3-[(4-methylphenyl)methylsulfanyl]-6,7-dihydro-5H-cyclopenta[c]pyridine-4-carbonitrile
• InChI: InChI=1S/C24H22N2S/c1-16-10-12-18(13-11-16)15-27-24-22(14-25)20-8-5-9-21(20)23(26-24)19-7-4-3-6-17(19)2/h3-4,6-7,10-13H,5,8-9,15H2,1-2H3
• InChI Key: CMIRDDXEQUXPAU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CSC2=C(C3=C(CCC3)C(=N2)C4=CC=CC=C4C)C#N
• Molecular Formula: C24H22N2S
• Molecular Weight: 370.5 g/mol
• CAS No.: 439107-25-2

Description

3-[(4-methylbenzyl)sulfanyl]-1-(2-methylphenyl)-6,7-dihydro-5H-cyclopenta[c]pyridine-4-carbonitrile is a useful research compound. Its molecular formula is C24H22N2S and its molecular weight is 370.51. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Characterization

The synthesis of thieno[2,3-b]pyridines, pyrimidino[4',5':4,5]thieno[2,3-b]pyridine, and related compounds has been extensively explored due to their potential biological activities. Abdelriheem, Ahmad, and Abdelhamid (2015) elucidated the synthesis of various compounds incorporating the thieno[2,3-b]pyridine moiety, highlighting the versatility of these heterocyclic compounds in chemical synthesis. Their research demonstrates the structural diversity achievable through different synthetic routes, providing a foundation for the development of novel compounds with potential scientific applications (Abdelriheem et al., 2015).

Potential Biological Activity

Compounds structurally similar to "3-[(4-methylbenzyl)sulfanyl]-1-(2-methylphenyl)-6,7-dihydro-5H-cyclopenta[c]pyridine-4-carbonitrile" have been investigated for their microbiological activity. Miszke et al. (2008) reported on the synthesis and microbiological evaluation of 2-mercapto-4-(pyrrolidin-1-yl)pyridine derivatives, demonstrating significant bacteriostatic and antituberculosis activity for some derivatives. This suggests that compounds within this chemical class could serve as potential leads for the development of new antimicrobial agents (Miszke et al., 2008).

Material Science Applications

The relevance of sulfanyl-substituted compounds extends beyond biological activity into material science. For instance, Tapaswi et al. (2015) investigated transparent aromatic polyimides derived from thiophenyl-substituted benzidines, demonstrating high refractive indices and small birefringence, alongside good thermomechanical stabilities. Such materials are valuable in optics and electronics, indicating that sulfur-containing organic compounds can contribute significantly to advancements in material sciences (Tapaswi et al., 2015).